1-[(Butylcarbamoyl)methyl]piperidine-3-carboxylic acid

• IUPAC Name: 1-[2-(butylamino)-2-oxoethyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C12H22N2O3/c1-2-3-6-13-11(15)9-14-7-4-5-10(8-14)12(16)17/h10H,2-9H2,1H3,(H,13,15)(H,16,17)
• InChI Key: MCNIYSGNASVRCJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CN1CCCC(C1)C(=O)O
• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol

Description

“1-[(Butylcarbamoyl)methyl]piperidine-3-carboxylic acid” is a compound that is likely to have a structure similar to piperidine derivatives. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Molecular Structure Analysis

The molecular structure of “this compound” is likely to be similar to other piperidine derivatives. It would consist of a piperidine ring with a carboxylic acid moiety and a butylcarbamoyl group attached to it.

Scientific Research Applications

Synthesis and Characterization

• Novel methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates have been developed as heterocyclic amino acids for use as achiral and chiral building blocks. These compounds are synthesized from piperidine carboxylic acids, showcasing their utility in creating complex molecules with potential applications in medicinal chemistry and drug discovery (Matulevičiūtė et al., 2021).

Molecular Building Blocks

• The C(2)-symmetric 2,6-diallylpiperidine carboxylic acid methyl ester has been examined as a chiral building block for synthesizing piperidine-related alkaloids. This demonstrates the utility of piperidine derivatives in synthesizing complex organic compounds, potentially including molecules similar to 1-[(Butylcarbamoyl)methyl]piperidine-3-carboxylic acid (Takahata et al., 2002).

Applications in Medicinal Chemistry

• Piperidine derivatives have been identified as key components in the synthesis of pharmaceuticals and bioactive molecules. For example, the synthesis of spiro[indole-3,4′-piperidin]-2-ones from piperidine-4-carboxylic acid derivatives showcases the versatility of these compounds in creating pharmacologically relevant structures (Freund & Mederski, 2000).

Inhibitors and Therapeutics

• Piperidine carboxylic acids have been explored for their potential as inhibitors in treating diseases such as cancer. The development of Aurora kinase inhibitors illustrates the role of piperidine derivatives in creating targeted therapeutic agents (ロバート ヘンリー，ジェームズ, 2006).

Chemical Synthesis Intermediates

• 3-Methyl-1-[2-(1-piperidiny) phenyl]-butyl amine, an important intermediate for synthesizing Repaglinide, demonstrates the role of piperidine derivatives in the synthesis of oral medicines for diabetes. This highlights the potential of this compound as an intermediate in drug synthesis (Liu et al., 2011).

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the study and development of new piperidine derivatives, including “1-[(Butylcarbamoyl)methyl]piperidine-3-carboxylic acid”, could be a promising direction for future research.